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Compound of Interest

Compound Name: ARN272

Cat. No.: B10752152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ARN272 is a potent and selective inhibitor of the FAAH-like anandamide transporter (FLAT). Its

ability to modulate the endocannabinoid system by preventing the cellular reuptake of

anandamide makes it a valuable tool for in vivo research in various physiological and

pathological processes, including pain, inflammation, and nausea. Proper preparation of

ARN272 for injection is critical to ensure its solubility, stability, and bioavailability in preclinical

studies. These application notes provide a detailed protocol for the preparation of ARN272 for

systemic administration in animal models, based on established methodologies.

Quantitative Data Summary
For reproducible in vivo experiments, precise formulation of ARN272 is essential. The following

table summarizes the key quantitative parameters for the preparation of an ARN272 injection

solution.
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Parameter Value Source

ARN272 Dose Range 0.1 - 18.0 mg/kg O'Brien et al., 2013

Vehicle Composition
5% Polyethylene Glycol (PEG),

5% Tween 80, 90% Saline
O'Brien et al., 2013

Route of Administration Intraperitoneal (IP) Injection O'Brien et al., 2013

Injection Volume 1 ml/kg O'Brien et al., 2013

Experimental Protocols
This section provides a detailed, step-by-step protocol for the preparation of ARN272 for

intraperitoneal injection in rodents.

Materials and Reagents
ARN272 powder

Polyethylene Glycol (PEG) (e.g., PEG 400)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Sterile syringes and needles (appropriate gauge for IP injection)

Vortex mixer

Sonicator (optional, for aid in dissolution)

Analytical balance

Preparation of the Vehicle Solution
The vehicle solution serves to dissolve ARN272 and ensure its stability for administration.
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Prepare a 5% PEG / 5% Tween 80 stock solution:

In a sterile container, combine equal volumes of Polyethylene Glycol and Tween 80. For

example, to prepare 10 ml of the stock, mix 5 ml of PEG with 5 ml of Tween 80.

Vortex thoroughly to ensure a homogenous mixture.

Prepare the final vehicle solution:

To prepare the final injection vehicle, dilute the 5% PEG / 5% Tween 80 stock solution with

sterile saline.

The final composition should be 5% PEG, 5% Tween 80, and 90% saline. For example, to

prepare 10 ml of the final vehicle, mix 1 ml of the PEG/Tween 80 stock solution with 9 ml

of sterile saline.

Vortex the solution until it is clear and homogenous.

Preparation of ARN272 Injection Solution
This protocol is for the preparation of a stock solution of ARN272 that can be further diluted to

achieve the desired final concentration for injection.

Weighing ARN272:

Accurately weigh the required amount of ARN272 powder using an analytical balance.

Dissolving ARN272:

Transfer the weighed ARN272 powder to a sterile microcentrifuge tube.

Add the appropriate volume of the prepared vehicle solution (5% PEG, 5% Tween 80, 90%

Saline) to achieve the desired stock concentration.

Vortex the mixture vigorously for several minutes until the ARN272 is completely

dissolved.
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If necessary, sonicate the solution for short intervals in a water bath sonicator to aid

dissolution. Visually inspect the solution to ensure there are no visible particles.

Final Dilution and Administration:

Based on the desired dose (mg/kg) and the animal's body weight, calculate the required

volume of the ARN272 stock solution.

If necessary, dilute the stock solution with the vehicle to achieve the final injection

concentration.

The final injection volume should be 1 ml/kg.

Administer the ARN272 solution via intraperitoneal (IP) injection.

Example Calculation:

Desired Dose: 3.0 mg/kg

Animal Weight: 0.25 kg

Total Dose: 3.0 mg/kg * 0.25 kg = 0.75 mg

Injection Volume: 1 ml/kg * 0.25 kg = 0.25 ml

Required Concentration: 0.75 mg / 0.25 ml = 3.0 mg/ml

Visualizations
Experimental Workflow for ARN272 Injection Preparation
The following diagram illustrates the sequential steps for preparing ARN272 for in vivo

injection.
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Caption: Workflow for the preparation of ARN272 for injection.

Signaling Pathway of ARN272 Action
This diagram illustrates the mechanism of action of ARN272 in potentiating endocannabinoid

signaling.
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Caption: ARN272 inhibits the FLAT transporter, increasing synaptic anandamide levels.
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[https://www.benchchem.com/product/b10752152#preparing-arn272-for-injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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